Cas no 2171664-39-2 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid)

2-{1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid is a specialized Fmoc-protected amino acid derivative featuring an azetidine ring and a hex-5-enoyl side chain. This compound is primarily utilized in peptide synthesis, where the Fmoc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The azetidine ring contributes conformational rigidity, which can influence peptide secondary structure, while the terminal alkene offers potential for further functionalization via click chemistry or cross-coupling reactions. Its well-defined reactivity profile makes it valuable in the design of constrained peptides or peptidomimetics for medicinal chemistry and biochemical research applications.
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid structure
2171664-39-2 structure
Product Name:2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid
CAS No:2171664-39-2
MF:C26H28N2O5
MW:448.510927200317
CID:6344146
PubChem ID:165513593
Update Time:2025-08-05

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid
    • 2171664-39-2
    • EN300-1500855
    • 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
    • Inchi: 1S/C26H28N2O5/c1-2-3-12-23(25(31)28-14-17(15-28)13-24(29)30)27-26(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h2,4-11,17,22-23H,1,3,12-16H2,(H,27,32)(H,29,30)
    • InChI Key: CUQQWLRQYAWGJT-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 95.9Ų

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1500855-1.0g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
1g
$0.0 2023-06-05
Enamine
EN300-1500855-50mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
50mg
$2829.0 2023-09-27
Enamine
EN300-1500855-100mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
100mg
$2963.0 2023-09-27
Enamine
EN300-1500855-250mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
250mg
$3099.0 2023-09-27
Enamine
EN300-1500855-500mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
500mg
$3233.0 2023-09-27
Enamine
EN300-1500855-1000mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
1000mg
$3368.0 2023-09-27
Enamine
EN300-1500855-2500mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
2500mg
$6602.0 2023-09-27
Enamine
EN300-1500855-5000mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
5000mg
$9769.0 2023-09-27
Enamine
EN300-1500855-10000mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidin-3-yl}acetic acid
2171664-39-2
10000mg
$14487.0 2023-09-27

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid (CAS No. 2171664-39-2)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171664-39-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a hexenoyl moiety linked to an azetidinone ring system. The presence of a fluoren-9-yl methoxycarbonyl group further enhances its molecular complexity, making it a subject of interest for medicinal chemists exploring novel pharmacophores.

The structural design of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid incorporates several key functional elements that contribute to its potential biological activity. The hexenoyl chain, with its conjugated double bonds, introduces hydrophobicity and flexibility, which are often critical for membrane interaction and binding affinity. Meanwhile, the azetidinone ring provides a rigid scaffold that can mimic natural bioactive scaffolds, such as those found in nonapeptides. This combination of features makes the compound a promising candidate for further investigation in drug discovery.

The fluoren-9-yl methoxycarbonyl substituent is particularly noteworthy, as it serves both as a protecting group for the amine functionality and as a hydrophobic anchor that can enhance binding interactions with biological targets. In recent years, fluorene-based derivatives have been extensively studied due to their favorable photophysical properties and metabolic stability, making them attractive for therapeutic applications. The incorporation of this moiety into 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid suggests that the compound may exhibit enhanced bioavailability and prolonged circulation time upon administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies using 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidin-3-yl}acetic acid as a scaffold have revealed potential interactions with enzymes and receptors involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. These findings align with the growing interest in developing small-molecule inhibitors that target multiple disease pathways simultaneously—a strategy known as polypharmacology.

The synthesis of CAS No. 2171664-39-2 presents unique challenges due to its multifunctional nature. The introduction of the hexenoyl group requires careful control of reaction conditions to avoid side products, while the protection and deprotection of the amine functionality must be meticulously managed to prevent unwanted modifications. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex structures like this one with higher efficiency and selectivity.

In the realm of drug discovery, the potential applications of 2-{1-2-({(9H-fluoren-9-ylmethoxycarbonyl})amino)hex5enoylazetidin3yI}acetic acid are diverse. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, its structural features may allow it to interact with protein kinases implicated in cell signaling pathways relevant to cancer progression. These preliminary findings underscore the importance of exploring novel molecular scaffolds like this one for addressing unmet medical needs.

The role of computational tools in optimizing lead compounds cannot be overstated. By leveraging high-throughput virtual screening (HTVS) and structure-based drug design (SBDD), researchers can rapidly identify derivatives of CAS No. 2171664392 with enhanced potency and selectivity. For instance, molecular dynamics simulations have been used to model the interactions between this compound and its target proteins, providing insights into how structural modifications can improve binding affinity. Such computational approaches are accelerating the pace at which new drug candidates are developed.

The future direction of research on 2-{1 - 12 - (( 9 H - fluorene - 9 - ylmethoxycarbonyI ) amino ) hex - 5 - enoyIazetidin - 3 - yI } acetic acid will likely focus on improving its pharmacokinetic properties through optimization studies. Key parameters such as solubility, permeability, and metabolic stability will be carefully evaluated to ensure that the compound progresses effectively through clinical trials. Furthermore, exploring its potential as a prodrug—a precursor that is activated in vivo—could expand its therapeutic applications.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of compounds like CAS No. 2171664392 from bench research to clinical use. Such partnerships leverage complementary expertise in synthetic chemistry, pharmacology, and biotechnology to streamline the drug discovery process. As regulatory agencies continue to encourage innovation through accelerated approval pathways for novel therapeutics, compounds with unique mechanisms of action like this one are positioned to make significant contributions to patient care.

In conclusion,2-{1 - 12 - (( 9 H - fluorene - 9 - ylmethoxycarbonyI ) amino ) hex - 5 - enoyIazetidin - 3 - yI } acetic acid (CAS No .2171664392) represents a promising example of how structural complexity can be leveraged to develop novel bioactive molecules . Its intricate framework , featuring functional groups such as the hexenoyI moiety , azetidinone ring , and fluorene derivative , makes it an attractive candidate for further exploration in pharmaceutical research . With continued advancements in synthetic methodologies , computational modeling , and preclinical studies , this compound holds great potential for addressing critical unmet medical needs across multiple therapeutic areas .

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.